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Compound of Interest

2-Butanone 2,4-
Compound Name: o
Dinitrophenylhydrazone-d3

Cat. No.: B1147566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of 2-Butanone 2,4-Dinitrophenylhydrazone-d3. This stable isotope-labeled
compound serves as a critical internal standard for the quantitative analysis of 2-butanone in
various matrices using mass spectrometry-based methods.

Core Chemical Properties

2-Butanone 2,4-dinitrophenylhydrazone-d3 is the deuterated analog of 2-butanone 2,4-
dinitrophenylhydrazone. The incorporation of three deuterium atoms provides a distinct mass
shift, making it an ideal internal standard for minimizing analytical variability and improving the

accuracy of quantification.
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Property

Value

Source

Chemical Name

N-[(E)-butan-2-

ylideneamino]-2,3,5-trideuterio-

4,6-dinitroaniline

[1]

2-Butanone D3 (phenyl D3)

Synenyms 2,4-Dinitrophenylhydrazone ]
CAS Number 259824-58-3 [2]
Molecular Formula C10H9D3N4O4 [3]
Molecular Weight 255.25 g/mol [2]
Accurate Mass 255.105 [11[3]

Appearance

Solid, Light yellow to yellow

[2]

Melting Point

111 -113°C

[4]

Solubility

Insoluble in water; soluble in
organic solvents like ethanol

and acetonitrile.

Storage

Powder: -20°C for 3 years; In

solvent: -80°C for 6 months

Synthesis and Experimental Protocols

The synthesis of 2-butanone 2,4-dinitrophenylhydrazone-d3 involves the condensation

reaction of 2-butanone with 2,4-dinitrophenylhydrazine-d3 (Brady's reagent). This reaction is a

standard method for the derivatization of aldehydes and ketones.

Reaction Mechanism

The reaction proceeds via a nucleophilic addition of the 2,4-dinitrophenylhydrazine to the

carbonyl group of 2-butanone, followed by the elimination of a water molecule to form the

corresponding hydrazone.
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Caption: Reaction mechanism for the synthesis of 2-Butanone 2,4-Dinitrophenylhydrazone-

d3.

Experimental Protocol: Synthesis of 2-Butanone 2,4-
Dinitrophenylhydrazone-d3

This protocol is adapted from the general procedure for preparing 2,4-dinitrophenylhydrazones.

Materials:

2-Butanone

e 2,4-Dinitrophenylhydrazine-d3

e Methanol or Ethanol

e Concentrated Sulfuric Acid (catalyst)

o Test tubes

o Water bath

e |ce bath

« Filtration apparatus (e.g., Hirsch funnel)
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Procedure:

o Prepare Brady's Reagent: Dissolve a small amount of 2,4-dinitrophenylhydrazine-d3 in
methanol or ethanol. Carefully add a few drops of concentrated sulfuric acid to the solution.

o Reaction: In a separate test tube, dissolve a small amount of 2-butanone in methanol or
ethanol.

e Mixing: Add the Brady's reagent dropwise to the 2-butanone solution.

o Precipitation: The formation of a yellow to orange-red precipitate indicates the formation of
the 2,4-dinitrophenylhydrazone. If no precipitate forms immediately, gently warm the mixture
in a water bath for a few minutes and then cool in an ice bath.

« |solation: Collect the precipitate by vacuum filtration.

 Purification: Wash the collected crystals with a small amount of cold ethanol to remove any
unreacted starting materials. The product can be further purified by recrystallization from a
suitable solvent, such as ethanol.

Analytical Characterization

2-Butanone 2,4-dinitrophenylhydrazone-d3 is primarily used as an internal standard in
analytical chemistry, particularly in conjunction with gas chromatography-mass spectrometry
(GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

Spectroscopic Data
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Spectroscopic Technique

Expected Observations

1H NMR

Signals corresponding to the protons of the
butanone moiety and the dinitrophenyl ring. The
deuteration on the phenyl ring will result in the

absence of corresponding proton signals.

Mass Spectrometry (MS)

A distinct molecular ion peak at m/z 255.
Characteristic fragmentation patterns can be
observed in MS/MS analysis, which are useful

for structural confirmation and quantification.[5]

Infrared (IR) Spectroscopy

Characteristic absorption bands for N-H
stretching, C=N stretching, and the aromatic

nitro groups.

Experimental Workflow for Quantification

The general workflow for using 2-butanone 2,4-dinitrophenylhydrazone-d3 as an internal

standard for the quantification of 2-butanone in a sample is outlined below.
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Sample Preparation
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Caption: General workflow for the quantification of 2-butanone using its deuterated DNPH
derivative.

Applications in Research and Drug Development
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The primary application of 2-Butanone 2,4-Dinitrophenylhydrazone-d3 is as an internal
standard for the accurate quantification of 2-butanone.[2] This is crucial in various research and
industrial settings, including:

o Environmental Monitoring: To measure levels of volatile organic compounds (VOCSs) like 2-
butanone in air and water samples.

e Food and Beverage Industry: To monitor the formation of 2-butanone as a flavor or off-flavor
compound.

o Pharmacokinetic Studies: In drug development, to quantify metabolites that may include 2-
butanone.

« Industrial Hygiene: To assess workplace exposure to 2-butanone.

The use of a stable isotope-labeled internal standard like 2-Butanone 2,4-
Dinitrophenylhydrazone-d3 is essential for correcting for matrix effects and variations in
sample preparation and instrument response, leading to highly reliable and reproducible
quantitative results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Butanone 2,4-Dinitrophenylhydrazone-3,5,6-d3 [Igcstandards.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. 2-Butanone 2,4-Dinitrophenylhydrazone-d3 [Igcstandards.com]

e 4. cdnisotopes.com [cdnisotopes.com]

e 5. 2-Butanone, (2,4-dinitrophenyl)hydrazone | Benchchem [benchchem.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 2-Butanone 2,4-
Dinitrophenylhydrazone-d3]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1147566?utm_src=pdf-body
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.benchchem.com/product/b1147566?utm_src=pdf-body
https://www.benchchem.com/product/b1147566?utm_src=pdf-body
https://www.benchchem.com/product/b1147566?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=528ec73b70e2fe99f548f85eccc8d124
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-d3/p/TRC-B690042?queryID=528ec73b70e2fe99f548f85eccc8d124
https://cdnisotopes.com/media/catalog/product/d/-/d-7602_1.pdf
https://www.benchchem.com/product/b7830185
https://www.benchchem.com/product/b1147566#2-butanone-2-4-dinitrophenylhydrazone-d3-chemical-properties
https://www.benchchem.com/product/b1147566#2-butanone-2-4-dinitrophenylhydrazone-d3-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1147566#2-butanone-2-4-dinitrophenylhydrazone-
d3-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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